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Compound of Interest

Compound Name: 2,5-Dichlorobenzaldehyde

L Get Quote

Cat. No.: B1346813

Essential Safety and Handling Guide for 2,5-
Dichlorobenzaldehyde

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,5-Dichlorobenzaldehyde in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
mitigate risks.

Chemical Safety and Hazard Information

2,5-Dichlorobenzaldehyde is a combustible solid that can cause skin, eye, and respiratory
irritation.[1][2] Some data also suggests it may cause severe skin burns and eye damage.[3]

Table 1: Physical and Chemical Properties

Property

Value

Appearance

White powder/solid[1]

Molecular Formula

C7HaCIl20[1][3]

Molecular Weight 175.01 g/mol [3]
Melting Point 54-57 °C
Flash Point 110 °C (230 °F) - closed cup
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Table 2: Hazard Identification and GHS Classifications

Hazard GHS Classification Precautionary Statement

P264, P280, P302+P352,

Skin Irritation Skin Irrit. 2 (H315)[1][3]
P332+P313[1]

P280, P305+P351+P338,

Eye Irritation Eye Irrit. 2 (H319)[1][3
y y ( ] P337+P313[1]

P261, P271, P304+P340,

Respiratory Irritation STOT SE 3 (H335)[1]
P312[1]

P260, P280,
P301+P330+P331,
P303+P361+P353,
P305+P351+P338[3]

Potential for Severe Burns Skin Corr. 1B (H314)[3]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical for safety.
1. Engineering Controls and Preparation:

o Work exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

[415][6]

o Ensure that an eyewash station and a safety shower are readily accessible and have been
tested.[4][5]

» Designate a specific area for handling 2,5-Dichlorobenzaldehyde to avoid contamination.
2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles that comply with EN 166 standards.
[4][5] A face shield may be necessary for splash hazards.

¢ Hand Protection: Wear chemically resistant gloves (e.g., nitrile).[4][5]
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Respiratory Protection: For operations that may generate dust, use a NIOSH/MSHA-
approved N95 dust mask or a higher-level respirator.[4]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.
. Chemical Handling:
Avoid creating dust.[4][6]
Do not breathe in dust or vapors.[4][5]
Prevent any contact with skin, eyes, or clothing.[4][5]
After handling, wash hands and any exposed skin thoroughly.[4]
. Storage:
Keep the container tightly sealed when not in use.[5]
Store in a cool, dry, and well-ventilated location.[5][7]
Keep it away from strong oxidizing agents, strong bases, and strong reducing agents.[4]

Store in an area designated for corrosive materials, potentially under a nitrogen atmosphere.

[4105][7]

Emergency and First Aid Plan

Immediate action is vital in case of an exposure.

Table 3: First Aid Measures
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Exposure Route First Aid Procedure

Move the individual to fresh air immediately. If
) breathing is difficult or has stopped, provide
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[4][7][8][9]

Immediately remove all contaminated clothing.
_ Wash the affected skin area with copious
Skin Contact o
amounts of soap and water. If irritation develops

or persists, get medical attention.[4][8][10]

Immediately flush the eyes with large amounts
of water for at least 15 minutes, making sure to

Eye Contact lift the upper and lower eyelids. Remove contact
lenses if it is safe to do so. Seek immediate
medical attention.[4][7][8][9]

Do NOT induce vomiting. Rinse the mouth with
Ingestion water. Contact a physician or poison control

center right away.[4][7][9]

Disposal Plan

Proper disposal is essential to prevent environmental contamination.
1. Waste Collection:

o Collect waste 2,5-Dichlorobenzaldehyde and any contaminated materials (e.g., gloves,
absorbent paper) in a clearly labeled, sealed container suitable for hazardous waste.

2. Disposal Method:
» Dispose of the chemical waste through a licensed and approved waste disposal company.[4]

e One approved method is to dissolve or mix the material with a combustible solvent and
incinerate it in a chemical incinerator that has an afterburner and scrubber.[6]

» Do not allow the chemical to enter drains or the environment.[4]
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» Always adhere to all local, regional, and national regulations for hazardous waste disposal.

[4]

Workflow Visualization

The following diagram illustrates the safe handling workflow for 2,5-Dichlorobenzaldehyde.
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Safe Handling Workflow for 2,5-Dichlorobenzaldehyde
Verify Engineering Controls
(Fume Hood, Eyewash)
Don Appropriate PPE
(Goggles, Gloves, Respirator)
Designate & Prepare
Handling Area
Handle Chemical Safely
(Avoid Dust & Contact)

Store Properly
(Sealed, Cool, Dry, Ventilated)

Decontaminate Work Area
Collect & Label Waste
Dispose via Approved Vendor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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